Cas no 1804371-33-2 (Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate)

Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloromethyl group at the 5-position and difluoromethyl and fluorine substituents at the 2- and 4-positions, respectively—enhance reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The ester functionality at the 3-position further facilitates derivatization, making it a versatile intermediate for constructing complex heterocyclic frameworks. The presence of fluorine atoms improves metabolic stability and bioavailability in target molecules. This compound is particularly valuable in the development of bioactive compounds, offering precise control over molecular properties for advanced applications in medicinal and crop protection chemistry.
Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate structure
1804371-33-2 structure
Product Name:Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate
CAS No:1804371-33-2
MF:C10H9ClF3NO2
MW:267.632172346115
CID:4805600
Update Time:2025-06-26

Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate
    • Inchi: 1S/C10H9ClF3NO2/c1-17-7(16)2-6-8(12)5(3-11)4-15-9(6)10(13)14/h4,10H,2-3H2,1H3
    • InChI Key: MHQLLZAAEWVFDT-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C(C(F)F)C(=C1F)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 268
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2

Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029031242-250mg
Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate
1804371-33-2 95%
250mg
$1,038.80 2022-04-02
Alichem
A029031242-500mg
Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate
1804371-33-2 95%
500mg
$1,836.65 2022-04-02
Alichem
A029031242-1g
Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate
1804371-33-2 95%
1g
$2,837.10 2022-04-02

Additional information on Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate

Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1804371-33-2): A Comprehensive Overview

Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1804371-33-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. This compound, characterized by its chloromethyl, difluoromethyl, and fluoropyridine moieties, represents a promising scaffold for the development of novel therapeutic agents.

The< strong>Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate molecule exhibits a unique combination of functional groups that make it an attractive candidate for further investigation. The presence of the chloromethyl group provides a reactive site for nucleophilic substitution reactions, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, key factors in drug design. Additionally, the fluoropyridine core is known to contribute to binding affinity and selectivity in biological targets.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced pharmacokinetic properties and improved binding interactions with biological receptors. The< strong>Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate, with its fluorinated pyridine backbone, aligns well with this trend. Studies have demonstrated that fluorinated pyridines can modulate the electronic properties of drug molecules, leading to increased potency and reduced side effects.

The< strong>chloromethyl group in this compound is particularly noteworthy for its reactivity. It serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has been exploited in the synthesis of various derivatives with tailored biological activities. For instance, researchers have explored its potential as a precursor in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The< strong>difluoromethyl group is another critical feature of this compound. Its incorporation into drug molecules has been shown to improve metabolic stability by resisting oxidative degradation. This property is particularly valuable in the context of drug development, where long-term efficacy and safety are paramount. Furthermore, the< strong>difluoromethyl group can enhance lipophilicity, which is often correlated with better membrane permeability and oral bioavailability.

The< strong>fluoropyridine scaffold itself has a rich history in medicinal chemistry. Pyridine derivatives are widely used in pharmaceuticals due to their ability to interact with various biological targets, including enzymes and receptors. The introduction of fluorine atoms into these systems can fine-tune their pharmacological properties. For example, fluorine substitution can increase binding affinity by modulating hydrogen bonding interactions and electronic distributions.

In the context of current research, the< strong>Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate has been investigated for its potential applications in antiviral and anti-inflammatory therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of compounds that target viral proteases and inflammatory cytokines. These findings suggest that this compound could be a valuable tool in the fight against infectious diseases and chronic inflammatory conditions.

The synthesis of< strong>Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include halogenation reactions, condensation processes, and esterification techniques. Advances in synthetic methodologies have enabled more efficient production routes, making this compound more accessible for research purposes.

The pharmacological evaluation of< strong>Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with cancer cell proliferation. Additionally, preliminary animal models have shown promising results in reducing inflammation without significant side effects. These findings underscore the potential of this compound as a lead molecule for drug development.

The future direction of research on< strong>Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate is likely to focus on optimizing its pharmacological profile and exploring new therapeutic applications. Techniques such as structure-activity relationship (SAR) studies will be employed to refine its molecular structure for improved efficacy and selectivity. Furthermore, computational modeling techniques will be utilized to predict interactions with biological targets, aiding in the rational design of derivatives.

In conclusion,< strong>Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1804371-33-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with improved pharmacokinetic properties and enhanced biological activity. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are poised to play a crucial role in addressing unmet medical needs.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm